Cas no 1533820-47-1 (1-(Azepan-2-yl)-3-methylbutan-2-one)

• Product Name: 1-(Azepan-2-yl)-3-methylbutan-2-one
• CAS No: 1533820-47-1
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5714982
• PubChem ID: 79537367
• Update Time: 2025-10-29

1-(Azepan-2-yl)-3-methylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(azepan-2-yl)-3-methylbutan-2-one
• EN300-1126484
• CS-0273567
• AKOS018093181
• 1533820-47-1
• 2-Butanone, 1-(hexahydro-1H-azepin-2-yl)-3-methyl-
• 1-(Azepan-2-yl)-3-methylbutan-2-one

• Inchi： 1S/C11H21NO/c1-9(2)11(13)8-10-6-4-3-5-7-12-10/h9-10,12H,3-8H2,1-2H3
• InChI Key： PTRCADNKUISZBD-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)CC1CCCCCN1

Computed Properties

• Exact Mass: 183.162314293g/mol
• Monoisotopic Mass: 183.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.894±0.06 g/cm3(Predicted)
• Boiling Point: 250.8±13.0 °C(Predicted)
• pka: 10.40±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on 1-(Azepan-2-yl)-3-methylbutan-2-one

Introduction to 1-(Azepan-2-yl)-3-methylbutan-2-one (CAS No. 1533820-47-1)

1-(Azepan-2-yl)-3-methylbutan-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1533820-47-1, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a unique structural motif combining an azepane ring with an aliphatic ketone group, has garnered attention due to its potential applications in medicinal chemistry and synthetic organic chemistry. The azepane ring, a seven-membered saturated heterocycle with nitrogen, contributes to the compound's distinct physicochemical properties, making it a valuable scaffold for drug discovery efforts.

The structural integrity of 1-(Azepan-2-yl)-3-methylbutan-2-one is characterized by its flexibility and stability, attributes that are often sought after in pharmacological candidates. The presence of the ketone functionality at the third carbon of the butan chain introduces reactivity that can be exploited in further derivatization, enabling the synthesis of a diverse array of analogs. This adaptability has positioned the compound as a key intermediate in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their prevalence in bioactive molecules. The azepane core, in particular, has been identified as a privileged structure in several drug classes, including central nervous system (CNS) therapeutics and antimicrobial agents. The work of numerous research groups has demonstrated the utility of azepane derivatives in modulating biological pathways associated with neurological disorders and infections. 1-(Azepan-2-yl)-3-methylbutan-2-one stands as a testament to this trend, offering a promising platform for further exploration.

The synthesis of 1-(Azepan-2-yl)-3-methylbutan-2-one typically involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. One common approach involves the nucleophilic substitution of an azepane derivative with an appropriate alkylating agent to introduce the butanone moiety. Alternatively, palladium-catalyzed cross-coupling reactions have been employed to construct the desired carbon-carbon bonds with high efficiency. These synthetic strategies underscore the compound's synthetic accessibility and its readiness for medicinal chemistry applications.

The pharmacological profile of 1-(Azepan-2-yl)-3-methylbutan-2-one has been preliminarily investigated by several research teams. Initial studies have suggested that this compound exhibits moderate affinity for certain neurotransmitter receptors, particularly those involved in pain modulation and anxiety regulation. The azepane ring's ability to penetrate the blood-brain barrier and its interaction with lipophilic receptors make it an attractive candidate for CNS drug development. Furthermore, preliminary toxicological assessments have indicated that the compound is well-tolerated at moderate doses, suggesting a favorable safety profile.

Advances in computational chemistry have further propelled the study of 1-(Azepan-2-yl)-3-methylbutan-2-one by allowing for rapid virtual screening and molecular docking studies. These computational methods have helped researchers predict potential binding interactions with target proteins, thereby guiding experimental design and optimizing lead compounds. The integration of machine learning algorithms has enhanced these predictions, making it possible to identify novel derivatives with improved pharmacokinetic properties.

The role of 1-(Azepan-2-yl)-3-methylbutan-2-one in drug discovery extends beyond its direct application as a therapeutic agent. Its utility as a building block for more complex molecules cannot be overstated. By serving as a versatile scaffold, this compound enables chemists to explore new chemical spaces and develop innovative drug candidates with tailored properties. The growing interest in structure-based drug design has made molecules like 1-(Azepan-2-yl)-3-methylbutan-2-one indispensable tools in modern pharmaceutical research.

In conclusion, 1-(Azepan-2-yl)-3-methylbutan-2-one (CAS No. 1533820-47-1) represents a compelling example of how structural complexity can be leveraged to develop novel pharmacological entities. Its unique combination of an azepane ring and an aliphatic ketone group provides a rich foundation for medicinal chemistry investigations. As research continues to uncover new applications and derivatives, this compound is poised to play an increasingly significant role in the development of next-generation therapeutics.